4-Chloro-2-(methylsulfonyl)-6-(trifluoromethyl)pyrimidine
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Description
4-Chloro-2-(methylsulfonyl)-6-(trifluoromethyl)pyrimidine is a useful research compound. Its molecular formula is C6H4ClF3N2O2S and its molecular weight is 260.62. The purity is usually 95%.
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Scientific Research Applications
COX-2 Inhibitors
4-Chloro-2-(methylsulfonyl)-6-(trifluoromethyl)pyrimidine and related compounds have been identified as potent and selective cyclooxygenase-2 (COX-2) inhibitors. These compounds, like 2-(butyloxy)-4-[4-(methylsulfonyl)phenyl]-6-(trifluoromethyl)pyrimidine, exhibit a favorable pharmacokinetic profile and effectiveness in rat models of hypersensitivity (Swarbrick et al., 2009).
Chemoselective Reactions
Chemoselective SNAr reactions of 4,6-dichloro-2-(methylsulfonyl)pyrimidine with amines demonstrate selective displacement of the chloride and sulfone groups, influenced by steric and electronic factors. This provides insights into the selective reactivity of pyrimidine derivatives (Baiazitov et al., 2013).
Nonlinear Optical Material
4,6-Dichloro-2-(methylsulfonyl)pyrimidine (DCMSP) is a potential third-order nonlinear optical material. It exhibits significant linear and nonlinear optical properties, making it suitable for applications in optical limiting and optical switching (Murthy et al., 2019).
Pyrimidine Derivatives Synthesis
The synthesis and reactions of various pyrimidine derivatives, like 4,6-dimethyl-2-(methylsulfonyl) pyrimidine, offer insights into the efficient synthesis and potential applications of these compounds in various fields (Hongbin, 2011).
Pyrimidine Ring Reactivity
The reactivity of the pyrimidine ring, as observed in reactions of 5-chloro-2-methylsulfonyl-4-pyrimidinecarboxylic acid and its esters with amines, presents interesting insights into pyrimidine chemistry and its potential for novel compound synthesis (Blyumin & Volovenko, 2000).
Properties
IUPAC Name |
4-chloro-2-methylsulfonyl-6-(trifluoromethyl)pyrimidine |
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InChI |
InChI=1S/C6H4ClF3N2O2S/c1-15(13,14)5-11-3(6(8,9)10)2-4(7)12-5/h2H,1H3 |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
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Description | Data deposited in or computed by PubChem | |
InChI Key |
QOGLJWXUTLRNMB-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=NC(=CC(=N1)Cl)C(F)(F)F |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClF3N2O2S |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.62 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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